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Compound of Interest

Compound Name: Dimethyl lauramine oleate

Cat. No.: B1499265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Dimethyl lauramine oleate, a versatile

ingredient in personal care, benchmarking its functional properties against common

alternatives. Due to a lack of publicly available direct quantitative performance studies on

Dimethyl lauramine oleate, this document focuses on a qualitative and functional comparison

based on established industry knowledge and ingredient profiles. Detailed experimental

protocols for evaluating key performance metrics are provided to support formulation research

and development.

Introduction to Dimethyl Lauramine Oleate
Dimethyl lauramine oleate is the salt of Dimethyl Lauramine and Oleic Acid.[1] It functions

primarily as an antistatic agent, hair and skin conditioner, and viscosity controller in cosmetic

formulations.[2][3] It is utilized in a variety of products, including shampoos, conditioners,

detanglers, and shaving creams, where it is valued for its ability to leave hair soft, manageable,

and easy to detangle while reducing static and fly-aways.[4][5]
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The performance of a conditioning agent is critical to the efficacy of hair and skin care products.

While Dimethyl lauramine oleate offers a range of benefits, it is often compared to other

cationic (positively charged) ingredients that provide similar effects. The primary alternatives

include quaternary ammonium compounds like Behentrimonium Chloride and Cetrimonium

Chloride, and fatty amidoamines such as Stearamidopropyl Dimethylamine.

Table 1: Functional Profile Comparison

Feature
Dimethyl
Lauramine
Oleate

Behentrimoniu
m Chloride
(BTAC)

Cetrimonium
Chloride
(CTAC)

Stearamidopro
pyl
Dimethylamine
(SAPDMA)

Primary

Functions

Antistatic, Hair

Conditioning,

Skin

Conditioning,

Viscosity Control.

[2][3]

Antistatic, Hair

Conditioning,

Emulsifying,

Detangling.[6][7]

Antistatic, Hair

Conditioning,

Emulsifying,

Surfactant,

Antimicrobial.[8]

Antistatic, Hair

Conditioning,

Emulsifying,

Surfactant (at

low pH).[9][10]

[11]

Chemical Class Amine Salt

Quaternary

Ammonium

Compound

Quaternary

Ammonium

Compound

Fatty

Amidoamine

(Cationic at low

pH)

Origin Synthetic

Derived from

canola

(rapeseed) oil.[6]

[7]

Synthetic

Derived from

vegetable oils.

[10]

Solubility
Data not readily

available

Water-insoluble,

behaves like a

wax.[7][8]

Water-soluble.[8]
Water-soluble.

[11]

Typical Use

Level

Not specified in

findings

0.1% - 5.0%.[7]

[12]

Up to 0.25%

(leave-on),

higher in rinse-off

products.[8]

0.01% - 5.0%.
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Table 2: Performance Attributes Comparison

Attribute
Dimethyl
Lauramine
Oleate

Behentrimoniu
m Chloride
(BTAC)

Cetrimonium
Chloride
(CTAC)

Stearamidopro
pyl
Dimethylamine
(SAPDMA)

Conditioning

Efficacy

Mild to Moderate.

Effective for

detangling and

softness.[4]

High. Excellent

conditioning and

lubricity due to

long (C22)

carbon chain.[7]

[8][13]

Moderate. Good

conditioning with

a shorter (C16)

carbon chain.[8]

[13]

Moderate to

High. Praised for

wet detangling;

can feel

lightweight on

dry hair.[14]

Buildup Potential
Data not readily

available

Higher potential

due to water

insolubility,

especially on fine

hair.[15]

Low potential

due to water

solubility, rinses

easily.[15]

Low potential,

often marketed

as a "no-buildup"

alternative to

silicones.[9]

Biodegradability
Data not readily

available

Lower

biodegradability

is a concern for

conventional

quats.[16]

Lower

biodegradability

is a concern for

conventional

quats.[16]

Readily

biodegradable.[9]

[11]

Formulation

Notes

Functions as a

viscosity

controller.[2]

Effective

emulsifier. A

waxy solid that

adds viscosity.[6]

A liquid raw

material, also

functions as a

surfactant.[8]

Requires an

acidic pH to

become cationic

and function as

an

emulsifier/conditi

oner.[14]

Experimental Protocols
To substantiate performance claims for conditioning agents, standardized, reproducible

methods are essential. The following protocols outline common industry practices for
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evaluating the key performance indicators of ingredients like Dimethyl lauramine oleate and

its alternatives.

Instrumental Combing Force Analysis
This method quantifies the conditioning effect by measuring the force required to comb through

hair tresses. A reduction in force correlates with better lubrication, detangling, and smoothness.

[17]

Objective: To measure the reduction in wet and dry combing forces on hair tresses after

treatment with a conditioning formulation.

Apparatus: A tensile testing instrument (e.g., Instron, Dia-Stron) equipped with a load cell

and a comb fixture.

Methodology:

Tress Preparation: Standardized hair tresses (e.g., virgin, bleached) are washed with a

clarifying shampoo to remove residues.

Baseline Measurement: The initial combing force for each tress (both wet and dry) is

measured and recorded.

Treatment: A specified amount of the test conditioner is applied to the tress and distributed

evenly. It is left on for a defined period (e.g., 1 minute) and then rinsed thoroughly under

controlled water temperature and flow rate.

Post-Treatment Measurement: The tresses are combed again on the instrument, and the

wet combing force is recorded. The tresses are then allowed to dry under controlled

conditions (e.g., 25°C, 50% RH) before the dry combing force is measured.

Data Analysis: The percentage reduction in combing force is calculated by comparing the

baseline and post-treatment measurements. This provides a quantitative measure of

conditioning performance.[17]
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This protocol uses trained human evaluators to assess performance attributes that are difficult

to measure instrumentally, providing data relevant to consumer perception.[18][19]

Objective: To compare the sensory performance of two conditioning formulations on human

subjects in a controlled salon environment.

Panelists: A panel of 10-20 trained evaluators with expertise in assessing hair

characteristics.[20]

Methodology:

Subject Selection: Test subjects are selected based on specific hair types (e.g., dry,

damaged, color-treated).

Application: The subject's hair is parted in the middle. The control formulation is applied to

one half of the head, and the test formulation is applied to the other (blinding is

maintained). Application, massage, and rinse times are standardized.

Evaluation: Trained panelists evaluate both halves of the head at different stages (e.g.,

wet, during blow-drying, dry) for a range of attributes.

Attributes Assessed:

Wet Stage: Detangling, Slip/Feel.

Dry Stage: Ease of combing, Softness, Smoothness, Frizz control, Shine, Volume.

Scoring: Each attribute is rated on a standardized numerical scale (e.g., a 1-9 scale).[20]

Data Analysis: Statistical analysis is performed on the scores to determine if there are

significant differences in performance between the two formulations.

Mandatory Visualization
The following diagrams illustrate a typical experimental workflow and the logical relationships

between the conditioning agents discussed.
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Phase 3: Evaluation

Phase 4: Analysis
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Caption: Experimental workflow for conditioner performance evaluation.
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Caption: Logical comparison of conditioning agent attributes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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